4-methyl-N-(4-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-methyl-N-(4-methylpyridin-2-yl)-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H14N4OS/c1-10-5-6-16-12(9-10)18-14(20)13-11(2)17-15(21-13)19-7-3-4-8-19/h3-9H,1-2H3,(H,16,18,20)
• InChI Key: AEIBCQKSBOLMDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=C(N=C(S2)N3C=CC=C3)C

Description

This compound features a 1,3-thiazole core substituted with a 4-methylpyridin-2-yl group at the N-position and a 1H-pyrrol-1-yl moiety at the 2-position. Its synthesis involves coupling ethyl 4-methyl-2-(4-pyridinyl)thiazole-5-carboxylate intermediates with amines under classic coupling conditions, as demonstrated in Fig. 3 of .

Biological Activity

4-methyl-N-(4-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a complex organic compound that has gained attention in pharmacological research due to its potential biological activities. This compound features a unique structure that includes multiple heterocyclic rings, which contribute to its diverse chemical reactivity and biological properties.

Chemical Structure and Properties

The molecular formula of 4-methyl-N-(4-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is $C_{16}H_{16}N_{4}OS$ with a molecular weight of approximately 336.39 g/mol. The compound's structure includes the following key components:

• Thiazole ring : Contributes to the compound's reactivity and biological activity.
• Pyridine and pyrrole groups : These heterocycles are known for their roles in various biological interactions.

Biological Activity

Research indicates that this compound exhibits significant biological activities, particularly in the fields of cancer therapy and anti-inflammatory responses.

Anticancer Activity

Several studies have investigated the anticancer potential of compounds similar to 4-methyl-N-(4-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide. For instance:

• Cell Line Studies : The compound has shown cytotoxic effects against various cancer cell lines. In vitro studies reported IC50 values indicating effective inhibition of cell proliferation. For example, derivatives with similar structures demonstrated IC50 values ranging from 3.79 µM to 42.30 µM against MCF7 (breast cancer), SF-268 (brain cancer), and NCI-H460 (lung cancer) cell lines .

Cell Line	IC50 (µM)	Reference
MCF7	3.79
SF-268	12.50
NCI-H460	42.30

The mechanism by which this compound exerts its anticancer effects may involve:

• Enzyme Inhibition : Potentially acting as an inhibitor for key enzymes involved in cancer progression.

Anti-inflammatory Properties

Compounds containing thiazole and pyridine moieties have been reported to exhibit anti-inflammatory activities. For instance, derivatives have shown effectiveness in inhibiting specific pathways associated with inflammation, such as the inhibition of Th17 cell differentiation .

Case Studies

A notable case study explored the effects of thiazole-containing compounds on autoimmune diseases. In animal models, compounds similar to 4-methyl-N-(4-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide demonstrated significant efficacy in reducing symptoms of experimental autoimmune encephalomyelitis (EAE) and collagen-induced arthritis (CIA) .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The compound shares its thiazole-carboxamide backbone with several pharmacologically active agents. Key analogs include:

Compound Name	Structural Differences	Biological Activity	Key References
Dasatinib (N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide)	Replaces pyrrol-1-yl with pyrimidinyl-amino group; chloro-methylphenyl substituent	Potent pan-Src kinase inhibitor; FDA-approved for leukemia
4-methyl-N-(5-methylpyridin-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide	5-methylpyridin-2-yl vs. 4-methylpyridin-2-yl	Positional isomerism may alter target binding affinity or solubility
BI66107 (4-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide)	Bulky phenylpyrrolidinyl-methyl substituent	Potential kinase or protease modulation; structural bulk may impact bioavailability
N-[(4-methylphenyl)methyl]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide	4-propyl group on thiazole; benzyl-type N-substituent	Enhanced lipophilicity; possible applications in CNS or antimicrobial therapies

Structure-Activity Relationship (SAR) Insights

• Pyridine Position : The 4-methylpyridin-2-yl group in the target compound vs. 5-methylpyridin-2-yl () may influence hydrogen bonding or π-π stacking with kinase ATP pockets .
• Pyrrole vs.
• N-Substituent Effects : Bulky substituents (e.g., BI66107’s phenylpyrrolidinyl group) reduce metabolic clearance but may hinder cell permeability compared to the target compound’s compact 4-methylpyridin-2-yl .

Pharmacokinetic and Physicochemical Properties

• Lipophilicity : The target compound’s logP is likely lower than BI66107 or the 4-propyl analog (), favoring better aqueous solubility .
• Metabolic Stability : The absence of Dasatinib’s hydroxyethyl-piperazine moiety () may reduce susceptibility to oxidative metabolism, enhancing half-life .